Cas no 885273-70-1 ((3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol)

• Product Name: (3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol
• CAS No: 885273-70-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 711047
• PubChem ID: 51358506
• Update Time: 2025-04-19

(3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol
• [3-(3,4-dimethylphenyl)-1,2-oxazol-5-yl]methanol
• [3-(3,4-DIMETHYL-PHENYL)-ISOXAZOL-5-YL]-METHANOL
• 3-(3,4-Dimethylphenyl)-5-isoxazolemethanol
• 5-Isoxazolemethanol,3-(3,4-dimethylphenyl)-
• S14-2035
• DTXSID10679988
• [3-(3,4-Dimethylphenyl)isoxazol-5-yl]methanol
• 885273-70-1
• AKOS013483059
• FT-0727942
• F12511
• AB27232
• DB-077533

• Inchi： 1S/C12H13NO2/c1-8-3-4-10(5-9(8)2)12-6-11(7-14)15-13-12/h3-6,14H,7H2,1-2H3
• InChI Key： DJBOHQXUGXUYGC-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2C=CC(C)=C(C)C=2)=N1

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 2.45070